Cas no 2243-74-5 (1,3-Benzenediol,4-[2-(3-nitrophenyl)diazenyl]-)

• Product Name: 1,3-Benzenediol,4-[2-(3-nitrophenyl)diazenyl]-
• CAS No: 2243-74-5
• MF: C₁₂H₉N₃O₄
• MW: 259.217562437058
• CID: 279323
• PubChem ID: 221121
• Update Time: 2025-04-19

1,3-Benzenediol,4-[2-(3-nitrophenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol,4-[2-(3-nitrophenyl)diazenyl]-
• (4Z)-3-hydroxy-4-[(3-nitrophenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one
• (3-Nitro-benzol)-(1 azo 4)-resorcin
• 2,4-Dihydroxy-3'-nitroazobenzol
• 3'-Nitro-2.4-dioxy-azobenzol
• 4-(3-nitro-phenylazo)-resorcinol
• 4-(m-Nitrophenylazo)resorcinol
• 4-[(3-nitrophenyl)azo]-1,3-benzenediol
• 5'-Nitro-2,4-dihydroxy-azobenzol
• AC1NYYZ2
• NSC5046
• CHEMBL1706234
• DTXSID00421317
• NSC-5046
• SCHEMBL13390226
• HMS3078G03
• 2243-74-5
• SMR001547305
• MLS002637788

• Inchi： 1S/C12H9N3O4/c16-10-4-5-11(12(17)7-10)14-13-8-2-1-3-9(6-8)15(18)19/h1-7,16-17H/b14-13+
• InChI Key： VXGDALQPLLWULX-BUHFOSPRSA-N
• SMILES： OC1C=C(C=CC=1/N=N/C1=CC=CC(=C1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 259.05937
• Monoisotopic Mass: 259.059306
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 108
• XLogP3: 2.8

Experimental Properties

• Density: 1.45
• Boiling Point: 434.9°Cat760mmHg
• Flash Point: 216.8°C
• Refractive Index: 1.665
• PSA: 108.32
• LogP: 3.94460